Cas no 16750-65-5 (alpha,alpha-Di-T-butyl-O-methoxybenzyl alcohol)

alpha,alpha-Di-T-butyl-O-methoxybenzyl alcohol structure
16750-65-5 structure
Product Name:alpha,alpha-Di-T-butyl-O-methoxybenzyl alcohol
CAS No:16750-65-5
MF:C16H26O2
MW:250.3764
CID:4759902
Update Time:2021-03-05

alpha,alpha-Di-T-butyl-O-methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • alpha,alpha-Di-tert-butyl-2-methoxybenzenemethanol
    • .alpha.,.alpha.-Di-T-butyl-O-methoxybenzyl alcohol
    • 3-(2-Methoxyphenyl)-2,2,4,4-tetramethyl-3-pentanol #
    • alpha,alpha-Di-T-butyl-O-methoxybenzyl alcohol
    • Inchi: 1S/C16H26O2/c1-14(2,3)16(17,15(4,5)6)12-10-8-9-11-13(12)18-7/h8-11,17H,1-7H3
    • InChI Key: QCMYOQOWTUODQF-UHFFFAOYSA-N
    • SMILES: O([H])C(C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 256
  • XLogP3: 4.3
  • Topological Polar Surface Area: 29.5
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